Cas no 2172553-57-8 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid
• CAS No: 2172553-57-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5959928
• PubChem ID: 165559925
• Update Time: 2025-06-08

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid
• 2172553-57-8
• EN300-1476043
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]heptanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-5-10-19(15-27(32)33)29-26(31)16-25(18(2)3)30-28(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24-25H,4-5,10,15-17H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： JTOJXZASQGYLRL-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC(CC(=O)O)CCCC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS No. 2172553-57-8)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS No. 2172553-57-8) is a specialized organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acids due to their stability and compatibility with automated synthesis platforms, aligning with the growing demand for precision in drug development and biomaterial design.

In recent years, the interest in peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. This trend has elevated the relevance of intermediates like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid, which serve as building blocks for complex peptides. The compound’s CAS No. 2172553-57-8 is often queried in databases by scientists exploring custom peptide synthesis or structure-activity relationship (SAR) studies, reflecting its niche yet critical role in modern biochemistry.

The Fmoc group in this compound is particularly noteworthy for its labile nature under basic conditions, enabling selective deprotection during synthesis. This property is frequently discussed in forums and publications focusing on peptide coupling strategies and green chemistry—a hot topic as the industry shifts toward sustainable practices. Additionally, the compound’s heptanoic acid backbone contributes to its solubility and reactivity, making it a versatile choice for bioconjugation and prodrug design.

From an SEO perspective, queries such as "Fmoc-amino acid applications", "CAS 2172553-57-8 supplier", or "peptide synthesis intermediates" highlight the compound’s commercial and academic significance. Its inclusion in research on targeted drug delivery and biodegradable polymers further underscores its interdisciplinary appeal. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its purity, a detail often sought by quality control professionals.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoheptanoic acid (CAS No. 2172553-57-8) exemplifies the intersection of innovation and practicality in synthetic chemistry. Its design caters to evolving needs in biopharmaceuticals and material science, while its technical attributes align with cutting-edge methodologies. As peptide therapeutics continue to gain traction, this compound will likely remain a staple in laboratories worldwide.